![molecular formula C11H11NO B3272126 1-Phenyl-5,6-dihydropyridin-2(1H)-one CAS No. 56235-33-7](/img/structure/B3272126.png)
1-Phenyl-5,6-dihydropyridin-2(1H)-one
Overview
Description
1-Phenyl-5,6-dihydropyridin-2(1H)-one, also known as PDP, is a heterocyclic compound with a pyridine ring and a carbonyl group. It has been widely studied for its potential applications in medicinal chemistry, particularly as a calcium channel blocker.
Scientific Research Applications
Antihypertensive and Coronary Vessel Dilator Properties
1-Phenyl-5,6-dihydropyridin-2(1H)-one derivatives have been identified as antihypertensive agents and coronary vessel dilators. The compounds like 2-methyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5,6-tricarboxylic acid triethylester are synthesized through condensation of enamines with ylidene acid esters, exhibiting significant medical potential in cardiovascular health (Abernathy, 1978).
Potential in Treating Bronchial Pneumonia
1-Phenyl-5,6-dihydropyridin-2(1H)-one derivatives have been explored for their application in treating bronchial pneumonia in children. These compounds have shown to impact the release of TNF-α and IL-1β in alveolar lavage fluid and modify NF-κB activation levels in respiratory tract epithelial cells. Their potential therapeutic effect is backed by molecular docking simulations (Ding & Zhong, 2022).
Photochemistry and Photodegradation
The photochemical properties of certain derivatives, like 4-Phenyl-1,4-dihydropyridine-3,5-dicarboxylates, have been studied for their fluorescence and phosphorescence characteristics. These compounds undergo intramolecular electron transfer processes, which can be harnessed for developing new photoinduced electron-transfer systems. This quality is particularly significant in the context of photolabile drugs (Fasani et al., 2006).
Structural and Electron Transfer Properties
The synthesis and analysis of 1-Phenyl-5,6-dihydropyridin-2(1H)-one derivatives have revealed insights into their molecular structures and electron transfer properties. These include novel compounds like 2,5-diferrocenyl-1-phenyl-1H-pyrrole, which exhibit significant electron delocalization and electrochemical properties (Hildebrandt et al., 2011).
Antimicrobial Applications
Several derivatives of 1-Phenyl-5,6-dihydropyridin-2(1H)-one have been synthesized and evaluated for their antimicrobial properties. These compounds have demonstrated effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Desai et al., 2015).
properties
IUPAC Name |
1-phenyl-2,3-dihydropyridin-6-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c13-11-8-4-5-9-12(11)10-6-2-1-3-7-10/h1-4,6-8H,5,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHAZTDWTGXBVDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)C=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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